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Compound of Interest

Compound Name: AD186

Cat. No.: B11928748 Get Quote

Application Notes and Protocols for AC-186
For Researchers, Scientists, and Drug Development Professionals

Introduction
AC-186 is a potent and selective non-steroidal estrogen receptor beta (ERβ) agonist. Due to its

high selectivity for ERβ over ERα, it serves as a valuable tool for investigating the specific roles

of ERβ in various physiological and pathological processes. These application notes provide

detailed protocols for the dissolution, preparation, and experimental use of AC-186, ensuring

accurate and reproducible results in a laboratory setting.

Compound Information
A summary of the key properties of AC-186 is presented in the table below for quick reference.
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Property Value

Chemical Name
4-[4,4-Difluoro-1-(2-

fluorophenyl)cyclohexyl]phenol

CAS Number 1421854-16-1[1]

Molecular Formula C₁₈H₁₇F₃O

Molecular Weight 306.32 g/mol [1]

Purity ≥98% (as determined by HPLC)[1]

Appearance Solid

Storage Temperature Room Temperature (for solid compound)[1]

Dissolution and Preparation of Stock Solutions
Proper dissolution and storage of AC-186 are critical for maintaining its stability and ensuring

accurate experimental concentrations.

Solubility Data
The solubility of AC-186 in dimethyl sulfoxide (DMSO) is provided in the following table.

Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 30.63[1] 100[1]

Protocol for Preparing a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution of AC-186 in DMSO.

Materials:

AC-186 (solid)

Dimethyl sulfoxide (DMSO), anhydrous
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Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Procedure:

Weighing the Compound: Accurately weigh the desired amount of AC-186 solid. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.063 mg of AC-186.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

weighed AC-186. For a 10 mM solution, if you weighed 3.063 mg, add 1 mL of DMSO.

Mixing: Gently vortex or sonicate the solution until the solid is completely dissolved. Visually

inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term storage.

When stored properly, the stock solution should be stable for several months.

Note: For cell-based assays, the final concentration of DMSO in the culture medium should be

kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Experimental Protocols
AC-186 has been utilized in various in-vitro assays to investigate its biological activity. Below

are example protocols for common experiments.

In-Vitro Cell-Based Assay
This protocol outlines a general procedure for treating cultured cells with AC-186 to assess its

effects on cellular responses.

Materials:

Cultured cells of interest (e.g., BV-2 microglia, BEAS-2B epithelial cells)

Complete cell culture medium
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AC-186 stock solution (10 mM in DMSO)

Phosphate-buffered saline (PBS)

Multi-well cell culture plates

Procedure:

Cell Seeding: Seed the cells in a multi-well plate at the desired density and allow them to

adhere and grow overnight under standard culture conditions.

Preparation of Working Solutions: Prepare serial dilutions of the AC-186 stock solution in

complete cell culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 5 µM).

Remember to prepare a vehicle control using the same final concentration of DMSO as in

the highest AC-186 treatment group.

Cell Treatment: Remove the old medium from the cells and wash once with PBS. Add the

prepared working solutions of AC-186 or the vehicle control to the respective wells.

Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) under

standard culture conditions.

Downstream Analysis: Following incubation, the cells can be harvested and analyzed using

various techniques, such as:

Western Blotting: To assess changes in protein expression levels (e.g., ERβ, p-p65).

ELISA: To measure the secretion of cytokines or other signaling molecules.

Reporter Gene Assays: To determine the activation of specific signaling pathways.

Cell Viability Assays: To evaluate the cytotoxic effects of the compound.

Experimental Workflow for Investigating Anti-
Inflammatory Effects
The following diagram illustrates a typical workflow for studying the anti-inflammatory properties

of AC-186 in a cell-based model.
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Experiment Setup

Treatment

Analysis

Seed cells in multi-well plates

Incubate overnight

Treat cells with AC-186 or vehicle

Prepare AC-186 working solutions and vehicle control

Stimulate with inflammatory agent (e.g., LPS)

Collect cell supernatant Lyse cells for protein/RNA

ELISA for cytokines Western Blot for signaling proteins
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Workflow for studying AC-186's anti-inflammatory effects.

Signaling Pathway
AC-186 exerts its effects primarily through the activation of Estrogen Receptor Beta (ERβ),

which can modulate downstream signaling pathways, such as the NF-κB pathway, to produce

anti-inflammatory effects.
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AC-186-Mediated Inhibition of the NF-κB Signaling
Pathway
The diagram below illustrates the proposed mechanism of action for AC-186 in inhibiting the

pro-inflammatory NF-κB signaling pathway.
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AC-186 inhibits NF-κB signaling via ERβ activation.
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Safety Precautions
Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat,

and safety glasses, when handling AC-186.

Handle the compound in a well-ventilated area.

Refer to the Material Safety Data Sheet (MSDS) for complete safety information before use.

Disclaimer: This information is intended for research use only and is not for human or

veterinary use. The protocols provided are for guidance and may require optimization for

specific experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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